Cas no 1353951-44-6 (3-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-benzonitrile)

3-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-benzonitrile is a versatile organic compound featuring a benzonitrile core substituted with a tertiary amine side chain. Its molecular structure, incorporating both aromatic and aliphatic amine functionalities, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound’s reactive nitrile group and secondary amine moiety offer multiple sites for further functionalization, enabling its use in the development of biologically active molecules. Its balanced polarity and moderate lipophilicity enhance solubility in common organic solvents, facilitating purification and downstream applications. This compound is particularly useful in medicinal chemistry for constructing pharmacophores or as a precursor in heterocyclic synthesis. Proper handling under inert conditions is recommended due to potential sensitivity to moisture or oxidation.

3-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-benzonitrile structure

1353951-44-6 structure

Product Name:3-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-benzonitrile

CAS No:1353951-44-6

MF:C₁₂H₁₇N₃

MW:203.283482313156

CID:2162398

Update Time:2025-06-08

3-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-benzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-benzonitrile
- 3-(((2-Aminoethyl)(ethyl)amino)methyl)benzonitrile
- AM92412
- 3-{[(2-aminoethyl)ethylamino]methyl}-benzonitrile
- Inchi： 1S/C12H17N3/c1-2-15(7-6-13)10-12-5-3-4-11(8-12)9-14/h3-5,8H,2,6-7,10,13H2,1H3
- InChI Key： ZTURNQVYSBLLCW-UHFFFAOYSA-N
- SMILES： N(CC)(CCN)CC1C=CC=C(C#N)C=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 218
Topological Polar Surface Area: 53

3-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	086192-500mg	3-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-benzonitrile	1353951-44-6		500mg	￡488.00	2022-03-01

3-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-benzonitrile Related Literature

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Analyst, 1880,5, 146-147
2. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

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4. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
5. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755

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